molecular formula C19H17Cl2N3O2S B2939064 2-(4-Methylpiperazin-1-yl)benzo[d]thiazol-6-yl 2,4-dichlorobenzoate CAS No. 941995-15-9

2-(4-Methylpiperazin-1-yl)benzo[d]thiazol-6-yl 2,4-dichlorobenzoate

Cat. No. B2939064
CAS RN: 941995-15-9
M. Wt: 422.32
InChI Key: XAWPIFFROZENMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of benzothiazole, which is a heterocyclic compound . Benzothiazoles and their derivatives have been studied for their potential anti-inflammatory properties .


Synthesis Analysis

While specific synthesis information for this compound was not found, benzothiazole derivatives have been synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .


Molecular Structure Analysis

Benzothiazole derivatives often have complex molecular structures. For example, the diazepine ring of olanzapine, a benzothiazole derivative, exists in a puckered conformation with the thiophene and phenyl rings making a dihedral angle .

Scientific Research Applications

Molecular Structure and Spectral Analysis

  • Research into compounds structurally related to 2-(4-Methylpiperazin-1-yl)benzo[d]thiazol-6-yl 2,4-dichlorobenzoate often involves detailed molecular structure analysis using techniques like ab initio Hartree-Fock and Density Functional Theory (DFT). For instance, Taşal & Kumalar (2010) conducted a study on the conformational stability, molecular structure, and vibrational spectra of a similar molecule, highlighting the use of computational methods to predict molecular geometry and electronic properties (Taşal & Kumalar, 2010).

Synthesis and Optimization

  • The synthesis of compounds with the benzimidazole backbone, including variations that incorporate elements like the 4-methylpiperazin-1-yl group, has been explored for their potential as glucosidase inhibitors and antioxidant agents. Özil, Parlak, & Baltaş (2018) described a simple and efficient synthesis process for these compounds, showing their potential in medicinal chemistry and drug discovery (Özil, Parlak, & Baltaş, 2018).

Potential Biological Activities

  • Some derivatives of 2-(4-Methylpiperazin-1-yl)benzo[d]thiazol-6-yl compounds have been investigated for their biological activities, such as antimicrobial and anti-proliferative effects. For example, Al-Mutairi et al. (2019) synthesized novel thiosemicarbazides and evaluated their antimicrobial and anti-proliferative activities, demonstrating the therapeutic potential of these molecules (Al-Mutairi et al., 2019).

Anticancer Activity

  • The synthesis and evaluation of 4-thiazolidinones containing a benzothiazole moiety, including structures related to 2-(4-Methylpiperazin-1-yl)benzo[d]thiazol-6-yl derivatives, have been conducted to explore their potential anticancer activities. Havrylyuk et al. (2010) provided insights into the antitumor screening of such molecules, revealing some promising candidates for further development as anticancer agents (Havrylyuk et al., 2010).

Future Directions

While specific future directions for this compound were not found, benzothiazole derivatives are a topic of ongoing research due to their potential therapeutic properties .

properties

IUPAC Name

[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 2,4-dichlorobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17Cl2N3O2S/c1-23-6-8-24(9-7-23)19-22-16-5-3-13(11-17(16)27-19)26-18(25)14-4-2-12(20)10-15(14)21/h2-5,10-11H,6-9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAWPIFFROZENMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17Cl2N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.